Cas no 30170-04-8 (5-(Aminosulfonyl)-2,4-difluorobenzoic Acid)

• Product Name: 5-(Aminosulfonyl)-2,4-difluorobenzoic Acid
• CAS No: 30170-04-8
• MF: C₇H₅F₂NO₄S
• MW: 237.1807076931
• MDL: MFCD09045331
• CID: 4776572
• PubChem ID: 16772999
• Update Time: 2025-11-01

5-(Aminosulfonyl)-2,4-difluorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-5-sulfamyl-benzoic acid
• 2,4-difluoro-5-sulfamoylbenzoic acid
• 5-(Aminosulfonyl)-2,4-difluorobenzoic Acid

• MDL： MFCD09045331
• Inchi： 1S/C7H5F2NO4S/c8-4-2-5(9)6(15(10,13)14)1-3(4)7(11)12/h1-2H,(H,11,12)(H2,10,13,14)
• InChI Key： BIWABNSEOIQEOF-UHFFFAOYSA-N
• SMILES： S(C1C(=CC(=C(C(=O)O)C=1)F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 353
• XLogP3: 0.2
• Topological Polar Surface Area: 106

Additional information on 5-(Aminosulfonyl)-2,4-difluorobenzoic Acid

Professional Introduction to 2,4-Difluoro-5-sulfamyl-benzoic acid (CAS No. 30170-04-8)

2,4-Difluoro-5-sulfamyl-benzoic acid, identified by the Chemical Abstracts Service (CAS) number 30170-04-8, is a fluorinated sulfonated benzoic acid derivative that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, characterized by its dual fluorine substituents at the 2- and 4-positions and a sulfamyl group at the 5-position, exhibits a unique structural framework that imparts distinct chemical and biological properties. The presence of both fluorine atoms and a sulfonamide moiety enhances its potential as an intermediate in the synthesis of various bioactive molecules, making it a subject of extensive research in drug discovery and development.

The fluorine atoms in 2,4-Difluoro-5-sulfamyl-benzoic acid play a crucial role in modulating the pharmacokinetic and pharmacodynamic profiles of compounds derived from it. Fluorine substitution is a well-documented strategy in medicinal chemistry to improve metabolic stability, binding affinity, and overall bioavailability. In particular, the 2-fluoro and 4-fluoro groups contribute to electron-withdrawing effects, which can influence the reactivity and electronic properties of the aromatic ring. This modulation is particularly relevant in designing molecules that interact with biological targets such as enzymes and receptors.

The sulfamyl group at the 5-position of the benzoic acid core further enhances the compound's versatility. Sulfonamide derivatives are widely recognized for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The sulfamyl moiety can serve as a pharmacophore or a key interaction point with biological targets, facilitating the development of novel therapeutic agents. The combination of fluorine substitution and sulfonamide functionality in 2,4-Difluoro-5-sulfamyl-benzoic acid makes it a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the structural and functional properties of 2,4-Difluoro-5-sulfamyl-benzoic acid. These techniques have been instrumental in predicting how modifications to the fluorine and sulfonamide groups can influence the compound's interactions with biological targets. For instance, studies have shown that subtle changes in the electronic environment around the fluorine atoms can significantly alter binding affinities and metabolic pathways. Such insights are critical for optimizing lead compounds into viable drug candidates.

In addition to its pharmaceutical applications, 2,4-Difluoro-5-sulfamyl-benzoic acid has shown potential in materials science and agrochemical research. The unique combination of fluorine and sulfonamide functionalities makes it a valuable building block for synthesizing advanced materials with tailored properties. For example, researchers have explored its use in developing novel polymers and coatings that exhibit enhanced durability and chemical resistance. Similarly, its derivatives have been investigated as intermediates for agrochemicals that offer improved efficacy against pests while maintaining environmental safety.

The synthesis of 2,4-Difluoro-5-sulfamyl-benzoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation of benzoic acid derivatives followed by sulfonation and subsequent fluorination. Advances in catalytic methods have improved the efficiency of these processes, making it more feasible to produce larger quantities of the compound for research purposes. Additionally, green chemistry principles have been increasingly applied to minimize waste and reduce environmental impact during synthesis.

One of the most compelling aspects of 2,4-Difluoro-5-sulfamyl-benzoic acid is its role as a precursor for numerous biologically active compounds. Researchers have leveraged its structural framework to develop inhibitors targeting various diseases, including cancer, inflammation, and infectious disorders. For instance, derivatives of this compound have been investigated as kinase inhibitors due to their ability to disrupt aberrant signaling pathways involved in tumor growth. Furthermore, their sulfonamide moiety has been exploited to design molecules with potent antimicrobial activity against resistant bacterial strains.

The growing body of research on 2,4-Difluoro-5-sulfamyl-benzoic acid underscores its significance as a versatile intermediate in chemical synthesis. As computational methods continue to evolve, so does our ability to predict and manipulate its properties for specific applications. This dynamic interplay between experimental chemistry and theoretical modeling holds great promise for unlocking new therapeutic possibilities in the future.

In conclusion,2,4-Difluoro-5-sulfamyl-benzoic acid (CAS No. 30170-04-8) represents a fascinating compound with broad applications across pharmaceuticals, materials science, and agrochemicals. Its unique structural features—namely the presence of both fluorine atoms at positions 2 and 4 along with a sulfonamide group at position 5—endow it with remarkable chemical diversity. As research progresses，this compound will undoubtedly continue to play a pivotal role in advancing scientific discovery.